Cas no 1864998-37-7 (3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one)
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-isopropyl-2-azaspiro[3.5]nonan-1-one
- 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one
-
- MDL: MFCD29054914
- Inchi: 1S/C11H19NO/c1-8(2)9-11(10(13)12-9)6-4-3-5-7-11/h8-9H,3-7H2,1-2H3,(H,12,13)
- InChI Key: PLZMQTVAVKJLSB-UHFFFAOYSA-N
- SMILES: C1(=O)C2(CCCCC2)C(C(C)C)N1
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2520-500MG |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 500MG |
¥ 2,574.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2520-1G |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 1g |
¥ 3,220.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2520-5G |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 5g |
¥ 9,655.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2520-10G |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 10g |
¥ 14,322.00 | 2023-04-14 | |
| Enamine | EN300-249843-0.05g |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-249843-0.1g |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-249843-0.25g |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-249843-0.5g |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-249843-1.0g |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-249843-2.5g |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one |
1864998-37-7 | 95% | 2.5g |
$1454.0 | 2024-06-19 |
3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one
3-(Propan-2-yl)-2-azaspiro[3.5]nonan-1-one: A Comprehensive Overview
3-(Propan-2-yl)-2-azaspiro[3.5]nonan-1-one (CAS No. 1864998-37-7) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive spirocyclic structure and functional groups, has garnered significant attention for its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one.
Chemical Structure and Properties
3-(Propan-2-yl)-2-azaspiro[3.5]nonan-1-one is a spirocyclic compound with a molecular formula of C14H23N1O1. The spirocyclic structure, which consists of a seven-membered ring fused to a five-membered ring via a common carbon atom, imparts unique physical and chemical properties to the molecule. The presence of the isopropyl group (propan-2-yl) and the amide functionality (1-one) further enhances its structural diversity and reactivity. The compound is typically synthesized through a multi-step process involving ring-closing metathesis (RCM) and other organic transformations.
Synthesis Methods
The synthesis of 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one has been the subject of several research studies aimed at optimizing yield and purity. One common approach involves the use of palladium-catalyzed cross-coupling reactions to form the spirocyclic core, followed by functional group modifications to introduce the isopropyl and amide functionalities. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as those utilizing microwave-assisted reactions and solvent-free conditions.
Biological Activities
The biological activities of 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, studies have demonstrated its ability to modulate specific ion channels and receptors, suggesting potential applications in neurodegenerative disorders and other neurological conditions.
Clinical Trials and Therapeutic Potential
The therapeutic potential of 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one has been evaluated in several preclinical studies, with promising results. Early-stage clinical trials are currently underway to assess its safety and efficacy in human subjects. Preliminary data indicate that the compound is well-tolerated at therapeutic doses and shows significant improvements in pain relief and inflammation reduction compared to existing treatments.
Mechanism of Action
The mechanism of action of 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one is not yet fully understood, but recent research suggests that it may act through multiple pathways. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation at the cellular level. Additionally, it appears to interact with specific G protein-coupled receptors (GPCRs) involved in pain signaling pathways.
Current Research Trends
The field of medicinal chemistry is rapidly evolving, and ongoing research on 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one continues to uncover new insights into its potential applications. Recent studies have explored its use in combination therapy with other drugs to enhance therapeutic outcomes. For example, combining it with nonsteroidal anti-inflammatory drugs (NSAIDs) has shown synergistic effects in reducing pain and inflammation without increasing adverse side effects.
FUTURE DIRECTIONS AND CONCLUSIONS
The future prospects for 3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one are promising, with ongoing research aimed at optimizing its pharmacological properties and expanding its therapeutic applications. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions. Continued collaboration between chemists, biologists, and clinicians will be crucial in realizing its full potential as a novel therapeutic agent.
1864998-37-7 (3-(propan-2-yl)-2-azaspiro[3.5]nonan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)